Cas no 197709-28-7 (tetrahydro-Spiro[cyclopentane-1,3'-[3H]pyrrolo[1,2-c]imidazol]-1'(2'H)-one)

• Product Name: tetrahydro-Spiro[cyclopentane-1,3'-[3H]pyrrolo[1,2-c]imidazol]-1'(2'H)-one
• CAS No: 197709-28-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 117177
• PubChem ID: 15321129
• Update Time: 2025-04-18

tetrahydro-Spiro[cyclopentane-1,3'-[3H]pyrrolo[1,2-c]imidazol]-1'(2'H)-one Chemical and Physical Properties

Names and Identifiers

• tetrahydro-Spiro[cyclopentane-1,3'-[3H]pyrrolo[1,2-c]imidazol]-1'(2'H)-one
• Spiro[cyclopentane-1,3-[3H]pyrrolo[1,2-c]imidazol]-1(2H)-one, tetrahydro- (9CI)
• Spiro[cyclopentane-1,3'-[3H]pyrrolo[1,2-c]imidazol]-1'(2'H)-one,tetrahydro-
• spiro[5,6,7,7a-tetrahydro-2H-pyrrolo[1,2-c]imidazole-3,1'-cyclopentane]-1-one
• 197709-28-7
• Spiro[cyclopentane-1,3-[3H]pyrrolo[1,2-c]imidazol]-1(2H)-one, tetrahydro-(9CI)

• Inchi： 1S/C10H16N2O/c13-9-8-4-3-7-12(8)10(11-9)5-1-2-6-10/h8H,1-7H2,(H,11,13)
• InChI Key： LKSRTJMLYQLKBA-UHFFFAOYSA-N
• SMILES： O=C1C2CCCN2C2(CCCC2)N1

Computed Properties

• Exact Mass: 180.12600
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.12470